![molecular formula C20H18N2O2S B2568886 N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)benzo[b]thiophene-2-carboxamide CAS No. 2034408-71-2](/img/structure/B2568886.png)
N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)benzo[b]thiophene-2-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of thiophene derivatives, such as the compound , often involves heterocyclization of various substrates . The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is a typical and significant synthetic method to thiophene derivatives .Molecular Structure Analysis
Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S . The compound “N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)benzo[b]thiophene-2-carboxamide” is a derivative of thiophene, and its molecular structure would be similar but with additional functional groups attached.Physical And Chemical Properties Analysis
Thiophene, the core structure of the compound, is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position . It has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C . It is soluble in most organic solvents like alcohol and ether but insoluble in water . The physical and chemical properties of “this compound” would be influenced by the additional functional groups attached to the thiophene ring.Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research on thiophene-2-carboxamide derivatives, including compounds with structural similarities to N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)benzo[b]thiophene-2-carboxamide, has shown significant potential in the synthesis of new heterocyclic compounds. These compounds have been explored for their antibiotic and antibacterial properties against Gram-positive and Gram-negative bacteria (Ahmed, 2007). Furthermore, studies have documented the transformation of thiophene-2-carboxamide derivatives under various conditions to yield benzo[b]- and naphtho[2,1-b]-thiophens with acylimino-group at C-2, indicating a versatile approach for the synthesis of diverse heterocyclic frameworks (Kawamura et al., 1982).
Antimicrobial and Antioxidant Activities
Several studies have focused on synthesizing novel thiophene derivatives, including those related to this compound, to evaluate their biological activities. Notably, these compounds have shown promising antiarrhythmic, serotonin antagonist, and antianxiety activities, making them potential candidates for further pharmacological development (Amr et al., 2010). Additionally, the antimicrobial and antioxidant properties of similar thiophene-3-carboxamide derivatives have been highlighted, with certain compounds exhibiting significant activity, underscoring their potential in developing new therapeutic agents (Raghavendra et al., 2016).
Heterogeneous Catalysis
Research into the use of thiophene-2-carboxamide derivatives for heterogeneous catalysis has revealed their efficacy in facilitating chemical reactions. For instance, benzene-1,3,5-tricarboxamides (BTAs) based on amines related to thiophene-2-carboxamide have been used to construct covalent organic frameworks (COFs) that serve as efficient catalysts for Knoevenagel condensation, showcasing the compound's utility in synthetic chemistry (Li et al., 2019).
Mechanism of Action
Target of Action
The primary target of the compound N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)benzo[b]thiophene-2-carboxamide is the STING protein . STING, an important immune-associated protein, is localized in the endoplasmic reticulum membrane . It is mainly produced in endothelial cells and immune-derived cells such as macrophages, dendritic cells (DCs), and B cells .
Mode of Action
This compound interacts with the STING protein, leading to its activation . The compound forms two canonical hydrogen bonds, a π-π stacking interaction, as well as a π-cation interaction with the CDN-binding domain of the STING protein .
Action Environment
The action environment of this compound is primarily within the endoplasmic reticulum membrane where the STING protein is localized Environmental factors that could influence the compound’s action, efficacy, and stability are not available from the search results
Safety and Hazards
While the specific safety data sheet for “N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)benzo[b]thiophene-2-carboxamide” was not found, it’s important to handle all chemical compounds with care. For instance, benzo[b]thiophene-2-carbonyl chloride, a related compound, is known to cause severe skin burns and eye damage, and may cause respiratory irritation . It’s recommended to use protective equipment and work in a well-ventilated area when handling such compounds .
Properties
IUPAC Name |
N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O2S/c23-19(21-15-9-10-15)11-13-5-7-16(8-6-13)22-20(24)18-12-14-3-1-2-4-17(14)25-18/h1-8,12,15H,9-11H2,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOEKNTDPJJXCRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)CC2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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